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Compound of Interest

Compound Name: Epigomisin O

Cat. No.: B150119 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Epigomisin O is a dibenzocyclooctadiene lignan isolated from the fruits of

Schisandra chinensis.[1] Lignans from this plant are recognized for a variety of

pharmacological activities, including anti-inflammatory, antioxidant, and anti-HIV properties.[2]

Accurate and consistent preparation of Epigomisin O stock solutions is crucial for obtaining

reproducible results in cell-based assays. This document provides detailed protocols for the

preparation, storage, and use of Epigomisin O solutions in a research setting.

Physicochemical Properties
The fundamental properties of Epigomisin O are summarized below. This information is

essential for accurate calculations and handling.
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Property Value Reference

Molecular Formula C₂₃H₂₈O₇ [1][3]

Molecular Weight 416.46 g/mol [1]

Appearance White to off-white solid [1]

Primary Solvent (In Vitro) Dimethyl sulfoxide (DMSO) [1][2]

Solubility in DMSO 25 mg/mL (approx. 60 mM) [1]

Other Solvents
Chloroform, Dichloromethane,

Ethyl Acetate, Acetone
[2]

Experimental Protocols
Materials and Equipment

Epigomisin O (solid powder)

Anhydrous or newly opened Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes (1.5 mL or 2 mL)

Sterile serological pipettes and pipette tips

Calibrated analytical balance

Vortex mixer

Water bath or heat block

Ultrasonic bath (sonicator)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Protocol 1: Preparation of a 10 mM Master Stock
Solution
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This protocol describes the preparation of a high-concentration master stock solution in DMSO.

It is critical to use high-quality, anhydrous DMSO, as hygroscopic (water-absorbing) DMSO can

significantly reduce the solubility of the compound.[1]

Step-by-Step Procedure:

Calculation: Determine the mass of Epigomisin O required. To prepare 1 mL of a 10 mM

stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 416.46 g/mol × 1000 mg/g = 4.16 mg

Weighing: Carefully weigh 4.16 mg of Epigomisin O powder using a calibrated analytical

balance. Note: For ease and accuracy, it is often better to weigh a larger mass (e.g., 10 mg)

and adjust the solvent volume accordingly (see Table 2).

Dissolution:

Transfer the weighed Epigomisin O to a sterile microcentrifuge tube.

Add the calculated volume of DMSO. For 4.16 mg, add 1.0 mL of DMSO.

Vortex the tube thoroughly for 1-2 minutes.

To ensure complete dissolution, gentle warming and sonication are recommended.[1]

Place the tube in a 37°C water bath for 5-10 minutes, followed by 5-10 minutes in an

ultrasonic bath. Alternate between vortexing, warming, and sonicating until the solution is

clear and no particulates are visible.

Aliquoting and Storage:

Once fully dissolved, dispense the master stock solution into smaller, single-use aliquots

(e.g., 10-20 µL) in sterile, light-protecting (amber) microcentrifuge tubes.

Clearly label all tubes with the compound name, concentration, solvent, and date of

preparation.
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Store aliquots according to the stability guidelines (see Section 3). This prevents product

inactivation from repeated freeze-thaw cycles.[1]

Stock Solution Preparation Table
The following table provides pre-calculated solvent volumes for preparing standard stock

solutions from common starting masses of Epigomisin O.[1]

Target
Concentration

1 mg Mass 5 mg Mass 10 mg Mass

1 mM 2.4012 mL 12.0060 mL 24.0119 mL

5 mM 0.4802 mL 2.4012 mL 4.8024 mL

10 mM 0.2401 mL 1.2006 mL 2.4012 mL

Protocol 2: Preparation of a Working Solution for Cell
Culture
Working solutions are prepared by diluting the master stock solution directly into the cell culture

medium. It is crucial to ensure the final concentration of DMSO in the culture medium is non-

toxic to the cells (typically ≤ 0.1%).

Intermediate Dilution (Optional but Recommended): Perform a 1:10 or 1:100 intermediate

dilution of the 10 mM master stock in sterile PBS or culture medium. For example, add 2 µL

of the 10 mM stock to 198 µL of medium to create a 100 µM intermediate solution. This

minimizes pipetting errors.

Final Dilution: Add the required volume of the intermediate or master stock solution to the

final volume of cell culture medium.

Example: To prepare 10 mL of medium with a final Epigomisin O concentration of 10 µM:

Add 10 µL of the 100 µM intermediate solution to 10 mL of medium.

Alternatively, add 10 µL of the 10 mM master stock to 10 mL of medium for a final

concentration of 10 µM (Final DMSO: 0.1%).
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Vehicle Control: Always prepare a vehicle control by adding the same volume of DMSO

(without the compound) to an equivalent volume of cell culture medium. This ensures that

any observed effects are due to the compound and not the solvent.

Mixing: Mix the final working solution thoroughly by gentle inversion or pipetting before

adding it to the cells. Check for any signs of precipitation.

Storage and Stability
Proper storage is critical to maintain the bioactivity of Epigomisin O.

Form Storage Condition Stability Period

Solid Powder 4°C, protect from light
Refer to manufacturer's

datasheet

Stock Solution in DMSO -20°C, protect from light 1 month

Stock Solution in DMSO -80°C, protect from light 6 months

Note: Avoid repeated freeze-thaw cycles of stock solutions.[1]

Diagrams and Workflows
Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing Epigomisin O master stock solution.

Associated Signaling Pathway: Anti-Inflammatory Action
Epigomisin O is a lignan from Schisandra chinensis. Lignans from this source have been

shown to exert anti-inflammatory effects by suppressing key signaling pathways, such as NF-

κB and MAPK, which regulate the expression of pro-inflammatory mediators.[1][2][3][4]
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Caption: Inhibition of NF-κB and MAPK pathways by Schisandra lignans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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